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Compound of Interest

Compound Name: Butyrolactone V

Cat. No.: B3025979 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for handling γ-Butyrolactone (GBL), a common solvent and reagent. Adherence to

these procedures is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Gamma-Butyrolactone is classified as a substance that can cause serious eye damage, is

harmful if swallowed, and may cause drowsiness or dizziness.[1][2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory. The required level of

protection varies depending on the operational scenario.

Table 1: Personal Protective Equipment (PPE) for Handling γ-Butyrolactone
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Scenario
Eye/Face
Protection

Skin Protection
Respiratory
Protection

Routine Handling &

Dispensing

Chemical splash

goggles.[3]

Appropriate protective

gloves and a lab coat.

[3]

Use in a well-

ventilated area or

under a chemical

fume hood.[3]

Spill Cleanup

Chemical splash

goggles and a face

shield.[3]

Chemical-resistant

gloves, boots, and an

apron or coveralls.[3]

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

irritation is

experienced.[3]

Emergency (e.g.,

large spill, fire)

Chemical splash

goggles and a face

shield.[3]

Full chemical-resistant

suit.[3]

Self-contained

breathing apparatus

(SCBA) in pressure-

demand,

MSHA/NIOSH

approved or

equivalent.[3]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidental exposure and

maintain the chemical's stability.

Handling:

Always handle GBL in a well-ventilated area or under a chemical fume hood.[3][4]

Avoid contact with eyes, skin, and clothing.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where GBL is handled or stored.[1][2]
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Keep the container tightly closed when not in use.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[4][5] The ideal storage temperature is between

15-25°C.[4]

Keep containers tightly closed to prevent leakage and exposure to moisture, as GBL is

hygroscopic.[5][6]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[6][7]

Disposal Plan
The disposal of γ-Butyrolactone and its containers must be treated as hazardous waste and

managed according to all applicable local, regional, and national environmental regulations.[1]

[4]

Do not dispose of GBL down the drain or into the environment.[1][5]

Collect waste GBL in suitable, labeled, and closed containers for disposal.[5]

Offer surplus and non-recyclable solutions to a licensed disposal company.[5] One method of

disposal is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[6][7]

Handle uncleaned containers as you would the product itself.

Experimental Workflow for Handling γ-
Butyrolactone
The following diagram outlines the standard operating procedure for the safe handling of GBL

from initial preparation to final disposal.
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Caption: Workflow for handling γ-Butyrolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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